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Compound of Interest

Compound Name: 5-Carboxypyridine-3-boronic acid

Cat. No.: B1273509 Get Quote

Technical Overview of 5-Carboxypyridine-3-
boronic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 5-Carboxypyridine-3-boronic acid, a

heterocyclic organic compound incorporating a pyridine ring, a carboxylic acid group, and a

boronic acid functional group. Such bifunctional molecules are of interest in medicinal

chemistry and materials science, often serving as versatile building blocks in organic synthesis,

particularly in Suzuki-Miyaura cross-coupling reactions.

Core Molecular Data
The fundamental molecular properties of 5-Carboxypyridine-3-boronic acid are summarized

below. These data are essential for stoichiometric calculations, analytical characterization, and

computational modeling.
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Property Value Citation(s)

Molecular Formula C₆H₆BNO₄ [1][2]

Molecular Weight 166.93 g/mol [1]

IUPAC Name
5-boronopyridine-3-carboxylic

acid
[1]

InChI

InChI=1S/C6H6BNO4/c9-

6(10)4-1-5(7(11)12)3-8-2-4/h1-

3,11-12H,(H,9,10)

[1]

InChIKey
XKDATYTUCBKUQZ-

UHFFFAOYSA-N
[1]

Canonical SMILES
B(C1=CC(=CN=C1)C(=O)O)

(O)O
[1]

CAS Number 913836-03-0 [1][3]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers and properties.
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Caption: Relationship between the compound and its key molecular data.

Experimental Protocols & Further Research
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Detailed experimental protocols for the synthesis or application of 5-Carboxypyridine-3-
boronic acid are specific to the intended reaction and are typically found in peer-reviewed

chemical literature or patent filings. Researchers utilizing this compound would adapt general

procedures for Suzuki-Miyaura coupling or other boronic acid-based reactions, taking into

account the compound's specific solubility and reactivity, which may be influenced by the

presence of both the acidic carboxylic and boronic acid groups. At present, established

signaling pathway involvement is not widely documented and would be a subject for novel

biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1273509?utm_src=pdf-body
https://www.benchchem.com/product/b1273509?utm_src=pdf-body
https://www.benchchem.com/product/b1273509?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/product/5-carboxypyridine-3-boronic-acid-cas-913836-03-0-267077.html
https://pubchemlite.lcsb.uni.lu/e/compound/3560503
https://frontierspecialtychemicals.com/product/5-carboxypyridine-3-boronic-acid/
https://www.benchchem.com/product/b1273509#5-carboxypyridine-3-boronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1273509#5-carboxypyridine-3-boronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1273509#5-carboxypyridine-3-boronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1273509#5-carboxypyridine-3-boronic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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